Cas no 1790361-96-4 (N-methyl-4-(propan-2-yloxy)aniline hydrochloride)
N-methyl-4-(propan-2-yloxy)aniline hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-methyl-4-(propan-2-yloxy)aniline hydrochloride
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N-methyl-4-(propan-2-yloxy)aniline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103490-10mg |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M103490-50mg |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M103490-100mg |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-178601-0.05g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 0.05g |
$97.0 | 2023-09-19 | |
| Enamine | EN300-178601-0.1g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 0.1g |
$144.0 | 2023-09-19 | |
| Enamine | EN300-178601-0.25g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 0.25g |
$206.0 | 2023-09-19 | |
| Enamine | EN300-178601-0.5g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 0.5g |
$391.0 | 2023-09-19 | |
| Enamine | EN300-178601-1.0g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 1g |
$513.0 | 2023-06-08 | |
| Enamine | EN300-178601-2.5g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 2.5g |
$1008.0 | 2023-09-19 | |
| Enamine | EN300-178601-5.0g |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride |
1790361-96-4 | 95% | 5g |
$1488.0 | 2023-06-08 |
N-methyl-4-(propan-2-yloxy)aniline hydrochloride Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-methyl-4-(propan-2-yloxy)aniline hydrochloride
N-methyl-4-(propan-2-yloxy)aniline hydrochloride (CAS No. 1790361-96-4): A Versatile Compound in Pharmaceutical and Chemical Research
N-methyl-4-(propan-2-yloxy)aniline hydrochloride, with the chemical formula C12H19NO2·HCl, is a derivative of aniline that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1790361-96-4, is a hydrochloride salt of N-methyl-4-(propan-2-yloxy)aniline, which features a unique combination of aromatic and aliphatic functional groups. Its molecular structure includes a benzene ring substituted with a methoxy group and a propan-2-yloxy group, making it a promising candidate for various applications in drug development and chemical synthesis.
The synthesis of N-methyl-4-(propan-2-yloxy)aniline hydrochloride typically involves a multi-step process that begins with the preparation of the parent aniline compound. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, particularly when employing catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that using a microwave-assisted synthesis approach significantly reduced reaction times while maintaining the integrity of the molecular structure. This advancement underscores the growing trend of adopting green chemistry principles in the production of such compounds.
N-methyl-4-(propan-2-yloxy)aniline hydrochloride has shown potential in several therapeutic areas, including anti-inflammatory and neuroprotective applications. Researchers have explored its role as a scaffold for developing small-molecule drugs targeting inflammatory pathways. A recent preclinical study published in Drug Discovery Today (2024) reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its utility in the treatment of chronic inflammatory diseases. The hydrochloride salt form is particularly advantageous for pharmaceutical formulations due to its solubility properties and stability under various storage conditions.
One of the key advantages of N-methyl-4-(propan-2-yloxy)aniline hydrochloride is its versatility as a building block in organic synthesis. Its functional groups allow for diverse chemical modifications, enabling the creation of complex molecules with tailored biological activities. For example, a 2023 study in Organic & Biomolecular Chemistry described the use of this compound as a precursor in the synthesis of novel antitumor agents. The study highlighted the importance of protecting groups and selective functionalization strategies to achieve the desired molecular architecture.
Recent advances in computational chemistry have further enhanced the understanding of N-methyl-4-(propan-2-yloxy)aniline hydrochloride's properties. Molecular docking studies have predicted its potential interactions with various protein targets, including enzymes involved in metabolic pathways. A 2024 paper in Computational and Structural Chemistry used machine learning algorithms to model the compound's binding affinity with targets such as COX-2 and TNF-α, which are implicated in inflammatory responses. These findings provide a theoretical basis for its application in drug discovery programs.
The pharmacokinetic profile of N-methyl-4-(propan-2-yloxy)aniline hydrochloride is another area of active research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 review in Pharmaceutical Research summarized the data on its oral bioavailability and metabolic pathways, emphasizing the need for further in vivo studies to validate its potential as a therapeutic agent. The compound's hydrochloride salt form is believed to enhance its solubility and bioavailability compared to its free base, making it more suitable for oral administration.
In the context of drug development, N-methyl-4-(propan-2-yloxy)aniline hydrochloride has been explored as a lead compound for the design of new drugs. Its structural features allow for the incorporation of various functional groups that can modulate its biological activity. A 2024 study in Medicinal Chemistry Research described the synthesis of several derivatives with modified side chains, which showed improved potency against specific targets. These findings illustrate the importance of structural optimization in the development of effective therapeutic agents.
The environmental impact of N-methyl-4-(propan-2-yloxy)aniline hydrochloride is also a growing area of concern. As the pharmaceutical industry increasingly prioritizes sustainable practices, researchers are investigating the biodegradability and toxicity of such compounds. A 2023 study in Environmental Science & Technology assessed the environmental fate of this compound, highlighting the need for further research to ensure its safe use in both pharmaceutical and industrial applications.
Looking ahead, the future of N-methyl-4-(propan-2-yloxy)aniline hydrochloride in pharmaceutical research is promising. Ongoing studies are focused on expanding its applications in areas such as oncology, neurology, and immunology. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), is expected to provide deeper insights into its chemical behavior and biological interactions. As the field of medicinal chemistry continues to evolve, compounds like this will play a crucial role in the development of innovative therapies.
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